Cas no 17781-86-1 (2-(butylamino)benzoic Acid)

• Product Name: 2-(butylamino)benzoic Acid
• CAS No: 17781-86-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00092305
• CID: 161969
• PubChem ID: 205327
• Update Time: 2025-11-06

2-(butylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(butylamino)-
• 2-(butylamino)benzoic acid
• 2-Butylamino-benzoic acid
• n-butyl-anthranilicaci
• 2-(butylamino)benzoate
• Anthranilic acid, N-butyl-
• BRN 2804362
• N-Butylanthranilic acid
• EN300-04722
• AKOS000275354
• 2-(butylamino)benzoicacid
• SCHEMBL993102
• LS-11797
• DTXSID90170382
• 17781-86-1
• HMS1782F21
• Benzoic acid, 2-(butylamino)-
• 3-14-00-00897 (Beilstein Handbook Reference)
• Z56870802
• J-506276
• MFCD00092305
• STK982081
• DHBHUGJZAZYELM-UHFFFAOYSA-N
• G33852
• 2-(butylamino)benzoic Acid

• MDL： MFCD00092305
• Inchi： 1S/C11H15NO2/c1-2-3-8-12-10-7-5-4-6-9(10)11(13)14/h4-7,12H,2-3,8H2,1H3,(H,13,14)
• InChI Key： DHBHUGJZAZYELM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NCCCC)=O

Computed Properties

• Exact Mass: 192.10252
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 163.5°C
• PSA: 52.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-(butylamino)benzoic Acid

Recent Advances in the Study of 2-(Butylamino)benzoic Acid (CAS: 17781-86-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(butylamino)benzoic acid (CAS: 17781-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(butylamino)benzoic acid as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating cyclooxygenase-2 (COX-2) activity, suggesting its potential as a scaffold for developing next-generation non-steroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity.

In addition to its anti-inflammatory properties, 2-(butylamino)benzoic acid has shown promise in oncology research. A preprint from BioRxiv (2024) reported its ability to inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung adenocarcinoma, while sparing normal cells. These findings position it as a candidate for further preclinical evaluation.

The pharmacokinetic profile of 2-(butylamino)benzoic acid has also been a focus of recent investigations. A collaborative study between academic and industry researchers (2023) employed LC-MS/MS techniques to characterize its metabolic stability and bioavailability in rodent models. The results indicated favorable absorption and distribution properties, though further optimization may be required to enhance its half-life.

From a synthetic chemistry perspective, advancements in green chemistry protocols have improved the yield and purity of 2-(butylamino)benzoic acid. A 2024 Organic Process Research & Development paper detailed a solvent-free mechanochemical synthesis route, reducing environmental impact while maintaining scalability for industrial production.

In conclusion, the growing body of research on 2-(butylamino)benzoic acid (17781-86-1) underscores its multifaceted potential in drug discovery. While challenges remain in optimizing its therapeutic index and delivery, the compound represents a valuable chemical scaffold warranting continued investigation across multiple disease areas.